Cas no 64812-88-0 ((Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate)

• Product Name: (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate
• CAS No: 64812-88-0
• MF: C₁₈H₂₆O₅
• MW: 322.396046161652
• CID: 833907
• PubChem ID: 12821219
• Update Time: 2025-07-16

(Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate Chemical and Physical Properties

Names and Identifiers

• (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate
• 5-Heptenoic acid, 7-[5-oxo-3-[(tetrahydro-2H-pyran-2-yl)oxy]-1-cyclopenten-1-yl]-, methyl ester, [3R-(Z)]-
• 64812-88-0
• (Z)-Methyl7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate
• methyl (Z)-7-[(3R)-3-(oxan-2-yloxy)-5-oxocyclopenten-1-yl]hept-5-enoate
• SCHEMBL11499081

• MDL： MFCD23135401
• Inchi： 1S/C18H26O5/c1-21-17(20)9-5-3-2-4-8-14-12-15(13-16(14)19)23-18-10-6-7-11-22-18/h2,4,12,15,18H,3,5-11,13H2,1H3/b4-2-/t15-,18?/m0/s1
• InChI Key： VDKRCABVOSBFSK-UKVHHCBFSA-N
• SMILES： O([C@H]1C=C(C/C=C\CCCC(=O)OC)C(C1)=O)C1CCCCO1

Computed Properties

• Exact Mass: 322.17802393g/mol
• Monoisotopic Mass: 322.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Additional information on (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate

Comprehensive Analysis of (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate (CAS No. 64812-88-0)

The compound (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate, with the CAS number 64812-88-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. Its intricate structure, featuring a cyclopentenone core and a tetrahydro-2H-pyran-2-yl protecting group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and pharmaceutical developers are increasingly interested in this molecule due to its potential applications in drug discovery and development.

One of the most compelling aspects of CAS 64812-88-0 is its role in the synthesis of prostaglandin analogs. Prostaglandins are lipid compounds that play a crucial role in inflammation, pain, and fever regulation. The (Z)-configuration of the double bond in this compound is particularly noteworthy, as it mimics the natural configuration found in many biologically active molecules. This feature enhances its utility in creating stereospecific drugs, which are often more effective and have fewer side effects.

In recent years, the demand for high-purity synthetic intermediates like (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's ability to serve as a building block for complex molecules aligns with the growing trend toward targeted drug delivery systems. Additionally, its tetrahydro-2H-pyran-2-yl group provides stability during synthetic processes, making it a preferred choice for chemists working on multi-step reactions.

Another area where CAS 64812-88-0 is making waves is in the development of anti-inflammatory agents. With the global rise in chronic inflammatory diseases, such as arthritis and cardiovascular conditions, there is a pressing need for novel therapeutic options. The compound's cyclopentenone moiety is structurally similar to endogenous anti-inflammatory mediators, making it a promising candidate for further research. Scientists are exploring its potential to modulate inflammatory pathways with greater specificity than existing drugs.

The synthesis and application of (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate also intersect with the burgeoning field of green chemistry. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and reducing reliance on hazardous reagents. This aligns with the broader societal shift toward sustainable practices in the pharmaceutical industry. The compound's versatility and adaptability make it a focal point for innovations in green synthetic pathways.

From a commercial perspective, CAS 64812-88-0 is gaining traction in the fine chemicals market. Its unique structural features and functional groups make it a sought-after material for custom synthesis and contract manufacturing. Companies specializing in high-value intermediates are increasingly listing this compound in their portfolios, catering to the needs of academic institutions, research labs, and pharmaceutical giants. The compound's stereochemical purity and reproducible synthesis protocols further enhance its marketability.

In conclusion, (Z)-Methyl 7-((3R)-5-oxo-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopent-1-en-1-yl)hept-5-enoate (CAS No. 64812-88-0) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity, combined with its potential applications in drug development and green chemistry, positions it as a compound of significant interest. As research continues to uncover new uses for this molecule, its importance in the scientific and industrial communities is likely to grow even further.